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Compound of Interest

Compound Name: 2-Propyl-D-proline

Cat. No.: B15210176

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the disposal of 2-
Propyl-D-proline, aligning with standard laboratory safety practices and regulatory guidelines.

l. Immediate Safety and Handling Precautions

While 2-Propyl-D-proline is not classified as a hazardous substance under the 2012 OSHA
Hazard Communication Standard, it is crucial to adhere to universal laboratory safety protocols.
[1] Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidelines.[2]

Personal Protective Equipment (PPE):

o Wear appropriate protective eyeglasses or chemical safety goggles.[1]

o Use protective gloves inspected prior to use.[3]

o Employ body protection suitable for the concentration and amount of the substance.[3]
Engineering Controls:

o Ensure adequate ventilation in areas where the chemical is handled to avoid dust formation.

[113]
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Il. Spill Management and Cleanup

In the event of a spill, follow these procedures to mitigate exposure and contamination:
e Avoid Dust Formation: Do not create airborne dust when cleaning up the spill.[1][3]
o Containment: Sweep up the spilled solid material.[1][3]

» Collection: Place the collected material into a suitable, closed, and properly labeled container
for disposal.[3]

lll. Disposal Procedures for Unused 2-Propyl-D-
proline

Do not dispose of 2-Propyl-D-proline down the drain or in regular trash.[3][4] All chemical
waste should be managed through your institution's hazardous waste program.[2]

Step-by-Step Disposal Protocol:
o Waste Identification: A chemical is considered waste when it is no longer intended for use.[5]
o Containerization:

o Place the unused 2-Propyl-D-proline in a compatible, leak-proof container with a secure
cap.[5][6]

o Leave at least one inch of headroom in the container to allow for expansion.[6]
e Labeling:
o Clearly label the container with the words "Hazardous Waste."[2]

o Include the full chemical name ("2-Propyl-D-proline"), quantity, date of waste generation,
and the principal investigator's name and contact information.[2] Do not use abbreviations
or chemical formulas.[2][5]

o Storage:
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o Store the waste container in a designated "Satellite Accumulation Area."[6]

o Segregate from incompatible materials. Specifically, keep away from strong oxidizing
agents.[1] Store acids and bases separately.[6]

e Disposal Request:

o Submit a hazardous waste pickup request to your institution's EHS office.[2] Surplus and
non-recyclable solutions should be offered to a licensed disposal company.[3]

IV. Disposal of Empty Containers

Properly cleaned empty containers that held non-hazardous materials may be disposed of as
regular trash.

o Triple Rinse: Rinse the empty container with a suitable solvent, such as water, at least three
times.

¢ Rinsate Collection: As a best practice, collect the rinsate and dispose of it as chemical
waste.

o Container Disposal: After triple-rinsing and air-drying, deface the original label and dispose of
the container in the regular trash.[7]

V. Quantitative Data Summary
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Property Value

Chemical Name D-Proline

Synonyms (R)-Pyrrolidine-2-carboxylic acid

CAS Number 344-25-2

Molecular Formula CsHoNO:2

Molecular Weight 115.13 g/mol

Appearance White to off-white crystalline powder
Solubility Soluble in water

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition Products Carbon oxides, Nitrogen oxides (NOXx)

This data is for D-proline, the parent compound. Specific data for 2-Propyl-D-proline may vary
and the Safety Data Sheet for the specific product should be consulted.

VI. Experimental Protocols

This document focuses on disposal procedures. For experimental protocols involving 2-Propyl-
D-proline, refer to the specific synthesis or application literature, such as the synthesis method
of D-proline which involves steps like asymmetric catalytic hydrogenation and oxidation
reactions.[8]

VII. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Propyl-D-proline.
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2-Propyl-D-proline Disposal Workflow
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Caption: Disposal workflow for 2-Propyl-D-proline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

o 3. cdhfinechemical.com [cdhfinechemical.com]
e 4. Hazardous Waste and Disposal - American Chemical Society [acs.org]
o 5. campussafety.lehigh.edu [campussafety.lehigh.edu]

e 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 7.vumc.org [vumc.org]
o 8. CN107827802B - Synthesis method of D-proline - Google Patents [patents.google.com]

 To cite this document: BenchChem. [Proper Disposal of 2-Propyl-D-proline: A Safety and
Operations Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15210176#2-propyl-d-proline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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